N-(3,5-bis(trifluoromethyl)phenyl)-2-(4-oxo(3-hydroquinazolin-2-ylthio))propanamide

• IUPAC Name: N-[3,5-bis(trifluoromethyl)phenyl]-2-[(4-oxo-3H-quinazolin-2-yl)sulfanyl]propanamide
• InChI: InChI=1S/C19H13F6N3O2S/c1-9(31-17-27-14-5-3-2-4-13(14)16(30)28-17)15(29)26-12-7-10(18(20,21)22)6-11(8-12)19(23,24)25/h2-9H,1H3,(H,26,29)(H,27,28,30)
• InChI Key: DNOBWMPSBWDKSV-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC(=CC(=C1)C(F)(F)F)C(F)(F)F)SC2=NC3=CC=CC=C3C(=O)N2
• Molecular Formula: C19H13F6N3O2S
• Molecular Weight: 461.4 g/mol

Description

N-(3,5-bis(trifluoromethyl)phenyl)-2-(4-oxo(3-hydroquinazolin-2-ylthio))propanamide is a useful research compound. Its molecular formula is C19H13F6N3O2S and its molecular weight is 461.38. The purity is usually 95%.
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Scientific Research Applications

Optical Applications in Organic Electronics

The compound's structural complexity and electronic properties suggest its potential applicability in the field of organic electronics, particularly in optoelectronic devices. Organic optoelectronics, a rapidly evolving field, explores the utilization of organic materials for light-emitting diodes (OLEDs), photovoltaics, and other light-manipulating applications. The intricate design and development of new conjugated systems are central to this field. The materials derived from the BODIPY (4,4-difluoro-4-bora-3a,4a-diaza-s-indacene) platform, for instance, have been instrumental in various applications, including sensors, organic thin-film transistors, and organic photovoltaics. While the specific compound is not BODIPY, its complex molecular structure suggests that, akin to BODIPY-based materials, it may have promising applications in OLED devices and other optoelectronic applications, given the right structural modifications and optimizations (Squeo & Pasini, 2020).

Advanced Material Synthesis and Catalysis

In the realm of advanced material synthesis and catalysis, compounds with intricate molecular architecture like N-(3,5-bis(trifluoromethyl)phenyl)-2-(4-oxo(3-hydroquinazolin-2-ylthio))propanamide can play a pivotal role. The field has seen significant advancements in utilizing chiral oxazoline motifs for metal-catalyzed enantioselective reactions. These applications underscore the importance of structural complexity and specific functional groups in driving chemical reactions and creating materials with desirable properties. The detailed examination and understanding of such molecules can lead to breakthroughs in asymmetric synthesis and catalysis (Connon et al., 2021).

Environmental Remediation and Pollution Treatment

The structural complexity of N-(3,5-bis(trifluoromethyl)phenyl)-2-(4-oxo(3-hydroquinazolin-2-ylthio))propanamide indicates potential applications in environmental remediation, particularly in the treatment of organic pollutants. The enzymatic approach, coupled with the use of redox mediators, has garnered attention for its effectiveness in degrading various pollutants, often recalcitrant in nature. The intricate molecular structure of the compound suggests its potential utility in enhancing the range and efficiency of pollutant degradation, akin to the roles played by certain redox mediators (Husain & Husain, 2007).